Cas no 898425-42-8 (N-methyl-2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-2-oxoacetamide)

N-methyl-2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-2-oxoacetamide structure
898425-42-8 structure
Product Name:N-methyl-2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-2-oxoacetamide
CAS No:898425-42-8
MF:C17H23N3O5S
MW:381.446623086929
CID:5482728
Update Time:2025-10-29

N-methyl-2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

    • N-methyl-2-[4-(4-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-2-oxoacetamide
    • N-methyl-2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-2-oxoacetamide
    • Inchi: 1S/C17H23N3O5S/c1-13-3-5-14(6-4-13)26(23,24)20-11-12-25-17(20)7-9-19(10-8-17)16(22)15(21)18-2/h3-6H,7-12H2,1-2H3,(H,18,21)
    • InChI Key: SPVADAGVTVHIAT-UHFFFAOYSA-N
    • SMILES: C(NC)(=O)C(N1CCC2(OCCN2S(C2=CC=C(C)C=C2)(=O)=O)CC1)=O

N-methyl-2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-2-oxoacetamide Pricemore >>

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Additional information on N-methyl-2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-2-oxoacetamide

Research Briefing on N-methyl-2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-2-oxoacetamide (CAS: 898425-42-8)

N-methyl-2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-2-oxoacetamide (CAS: 898425-42-8) is a novel spirocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique spiro[4.5]decane core, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of N-methyl-2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-2-oxoacetamide involves a multi-step process, including the formation of the spirocyclic core followed by functionalization with the N-methyl-2-oxoacetamide moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. The compound's structural complexity and unique pharmacophore make it a valuable candidate for exploring new chemical space in drug discovery.

Pharmacological studies have revealed that N-methyl-2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-2-oxoacetamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro assays have demonstrated its ability to selectively target and modulate key signaling molecules, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies have shown favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are critical for further development.

Recent research has also explored the compound's mechanism of action at the molecular level. Structural elucidation through X-ray crystallography and NMR spectroscopy has provided insights into its binding mode with target proteins. These studies highlight the importance of the spirocyclic core and the sulfonyl group in mediating interactions with biological targets. Computational modeling and molecular dynamics simulations have further supported these findings, offering a deeper understanding of the compound's structure-activity relationship (SAR).

Despite its promising properties, challenges remain in the development of N-methyl-2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-2-oxoacetamide as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through extensive preclinical studies. However, the compound's unique structural features and biological activity make it a compelling candidate for further optimization and development. Future research directions may include the exploration of derivatives with improved selectivity and efficacy, as well as the evaluation of its potential in combination therapies.

In conclusion, N-methyl-2-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-yl-2-oxoacetamide (CAS: 898425-42-8) represents a promising avenue for drug discovery in the chemical biology and medicinal chemistry fields. Its unique spirocyclic structure, combined with its potent biological activity, positions it as a valuable tool for understanding and targeting complex biological pathways. Continued research and development efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.

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